Cas no 4721-98-6 (6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline)

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline structure
4721-98-6 structure
Product Name:6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
CAS No:4721-98-6
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00040276
CID:45264
PubChem ID:22652
Update Time:2025-04-18

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
    • 1-Methyl-6,7-dimethoxy-3,4-dihydroisoquinoline
    • 3,4-DIHYDRO-6,7-DIMETHOXY-1-METHYLISOQUINOLINE
    • 6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline #
    • CHEMBL291083
    • Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-methyl-
    • 6,7-Dimethoxy-1-methyl-3,4-dihydro-isoquinoline
    • BRD-K55034919-001-08-1
    • SCHEMBL1148346
    • PK04_181304
    • HMS2268B08
    • NSC144726
    • CS-0061398
    • MLS001049069
    • NSC 144726
    • AE-848/02267015
    • DS-6978
    • AKOS000268865
    • Oprea1_325770
    • A827172
    • AM20210050
    • DTXSID80197068
    • BDBM50014656
    • 1-methyl-3,4-dihydro-6,7-dimethoxyisoquinoline
    • NSC-144726
    • 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline;1-METHYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
    • SMR000386907
    • InChI=1/C12H15NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-7H,4-5H2,1-3H3
    • CHEBI:181377
    • HMS544I12
    • J-518166
    • Dehydrosalsolidine
    • CCG-233943
    • NCGC00246204-01
    • RTE3_000047
    • MFCD00040276
    • Maybridge1_001068
    • VASUQTGZAPZKFK-UHFFFAOYSA-
    • Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-methyl-
    • 4721-98-6
    • FT-0620859
    • STK801970
    • DB-019262
    • BBL027945
    • MDL： MFCD00040276
    • Inchi： 1S/C12H15NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-7H,4-5H2,1-3H3
    • InChI Key： VASUQTGZAPZKFK-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2C(C)=NCCC=2C=1)OC

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.0958 (rough estimate)
  • Melting Point: 103-106 ºC
  • Boiling Point: 343.93°C (rough estimate)
  • Flash Point: 117°C
  • Refractive Index: 1.5160 (estimate)
  • PSA: 30.82000
  • LogP: 1.50450
  • Solubility: Not determined

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Security Information

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
63670-0.25/G
1-METHYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
 4721-98-6 97%
0.25g
 $206 2023-09-16
AstaTech
63670-1/G
1-METHYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
 4721-98-6 97%
1g
 $516 2023-09-16
Chemenu
CM144798-1g
6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
1g
 $184 2021-08-05
Chemenu
CM144798-5g
6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
5g
 $505 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RN675-200mg
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
200mg
 419.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RN675-1g
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
1g
 1679.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RN675-50mg
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
50mg
 173.0CNY 2021-07-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D893843-250mg
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
250mg
 ￥503.10 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D893843-1g
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
1g
 ￥1,258.20 2022-01-11
Apollo Scientific
OR21273-1g
3,4-Dihydro-6,7-dimethoxy-1-methylisoquinoline
 4721-98-6 97%
1g
 £267.00 2025-02-19

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Related Literature

Related Categories

4721-98-6 (6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent